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Available Information on Ticlatone

The table below summarizes the core chemical and application data for Ticlatone found in the search results

[1].

Property

Description

Chemical Name

CAS Number

Trade Name

Molecular Formula

Molar Mass

Melting Point

Primary Application

6-Chloro-1,2-benzothiazol-3(2H)-one [1]

70-10-0 [1]

Landromil [1]

C(_7)H(_4)CINOS [1]

185.63 g-mol(*{-1}) [1]

270 to 273 °C (518 to 523 °F) [1]

Antifungal agent [1]
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A market research report explicitly lists "Toxicological & ecological information" and "Handling and
storage" among its contents, which directly matches your needs [2]. However, this report is behind a

paywall, and its detailed data is not publicly accessible through my search.

Methodological Framework for Toxico-Ecological
Assessment

Although specific protocols for Ticlatone are not available, the search revealed a detailed whole cell-based
screening methodology for a structurally related benzothiazole compound, 6-fluorobenzo[d]isothiazol-
3(2H)-one (6D1), which possesses antibacterial and adjuvant properties [3]. This can serve as a reference for

the types of experiments used in antimicrobial and toxicological profiling.

Experimental Goal Detailed Methodology

| Whole Cell-Based Antibacterial Screening | « Organism: Acinetobacter baumannii ATCC19606.
Procedure: The compound's minimal inhibitory concentration (MIC) was determined. Spontaneously
resistant mutants were selected and their genomes were sequenced to identify the mutated target gene (e.g.,
ohrB encoding a hydroperoxide reductase). * Follow-up: The sensitivity of bacteria to peroxides (e.g., tert-
butyl hydroperoxide) was tested with and without the compound [3]. | | Target Binding Validation | °
Technique: Surface Plasmon Resonance (SPR). ¢ Procedure: The purified target protein (OhrB) is
immobilized on a sensor chip. The small molecule (6D1) is flowed over the chip in a series of
concentrations. The association and dissociation rates in real-time are measured to confirm direct binding
and calculate binding affinity [3]. | | Adjuvant Effect Testing | * Procedure: The MIC of established
antibiotics (e.g., kanamycin, gentamicin) is determined against susceptible and resistant bacterial strains,
both in the presence and absence of a sub-inhibitory concentration of the compound. A significant decrease

in the MIC of the antibiotic indicates a synergistic, adjuvant effect [3]. |

Workflow for Data Acquisition

The following diagram outlines a recommended strategy for gathering the necessary information on

Ticlatone, moving from freely available resources to more specialized ones.
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(Start: Known Data on Ticlatona

Publicly Accessible Data Gap

Search Public Scientific Databases Consult Regulatory Agency Databases [l Access Specialized Market/Patent Reports
(e.g., PubMed, Google Scholar) (e.g., EPA, ECHA) (May require purchase)

Possible Highly Likely

Toxicological & Ecological Profile

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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